Cas no 272791-41-0 (2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone)

• Product Name: 2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone
• CAS No: 272791-41-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1429214
• PubChem ID: 135409234
• Update Time: 2025-04-20

2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyanilino)-6-methyl-1H-pyrimidin-4-one
• AC1LEEH7
• CTK4F9389
• MolPort-000-674-452
• HMS1595O18
• AG-E-86894
• 2-[(4-hydroxyphenyl)amino]-6-methyl-4(3H)-pyrimidinone(SALTDATA: FREE)
• AKOS002242832
• 2-(4-hydroxyanilino)-4-methyl-1H-pyrimidin-6-one
• DTXSID60352719
• CHEMBRDG-BB 7939481
• 2-((4-Hydroxyphenyl)amino)-6-methylpyrimidin-4(3H)-one
• SR-01000290137
• SR-01000290137-1
• ST50205552
• SB59350
• 2-[(4-HYDROXYPHENYL)AMINO]-6-METHYL-4(3H)-PYRIMIDINONE
• BS-37467
• MFCD06003123
• DB-181740
• 272791-41-0
• 2-(4-hydroxyphenyl)amino-6-methyl-4(3H)-pyrimidinone

• MDL： MFCD20503031
• Inchi： 1S/C11H11N3O2/c1-7-6-10(16)14-11(12-7)13-8-2-4-9(15)5-3-8/h2-6,15H,1H3,(H2,12,13,14,16)
• InChI Key： BBUDAGRJBTWLCK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 78.01000
• LogP: 1.60050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines